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Compound of Interest

Compound Name: 3-(Perfluorobutyl)propanol

Cat. No.: B1333653 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide

to Safely Handling 3-(Perfluorobutyl)propanol.

This document provides critical safety and logistical information for the handling and disposal of

3-(Perfluorobutyl)propanol (CAS No. 83310-97-8). Adherence to these guidelines is essential

for ensuring laboratory safety and regulatory compliance.

Key Safety Data
A summary of the essential quantitative safety data for 3-(Perfluorobutyl)propanol is provided

in the table below. This information is critical for risk assessment and the implementation of

appropriate safety controls.
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Property Value

GHS Classification

Flammable Liquid, Category 2; Serious Eye

Damage, Category 1; Specific Target Organ

Toxicity (Single Exposure), Category 3

Signal Word Danger

Hazard Statements

H225: Highly flammable liquid and vapor. H318:

Causes serious eye damage. H336: May cause

drowsiness or dizziness.

Precautionary Statements

P210, P233, P240, P241, P242, P243, P261,

P271, P280, P303+P361+P353,

P304+P340+P312, P305+P351+P338+P310,

P370+P378, P403+P233, P403+P235, P405,

P501

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 3-(Perfluorobutyl)propanol.

Eye and Face Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166

(EU) standards. A face shield should also be used where there is a risk of splashing.

Skin Protection:

Gloves: Use chemical-resistant gloves. Butyl-rubber with a minimum layer thickness of 0.7

mm is recommended for full contact, offering a breakthrough time of up to 480 minutes.

For splash contact, chloroprene gloves are suitable. Always inspect gloves for integrity

before use.

Protective Clothing: A flame-retardant, anti-static lab coat or chemical-resistant apron is

required. Ensure clothing fully covers the arms.

Respiratory Protection: If working in a poorly ventilated area or if vapors or aerosols are

generated, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.
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Donning and Doffing PPE Workflow

Caption: A logical workflow for the correct sequence of donning and doffing Personal Protective

Equipment.

Operational and Disposal Plans
Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's integrity.

Procedural Steps for Handling:

Ventilation: Always handle 3-(Perfluorobutyl)propanol in a well-ventilated area, preferably

within a chemical fume hood.

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1] This is a highly flammable liquid.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1] Use only non-sparking tools.

Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.

Storage:

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.

Keep the container in a locked storage area.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill Response and Disposal Plan
In the event of a spill, a prompt and safe response is necessary.

Small Spills:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert, non-combustible absorbent material like sand or earth to contain the

spill.

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.

Large Spills:

Evacuate: Immediately evacuate the area and alert others.

Emergency Services: Contact your institution's Environmental Health and Safety (EHS)

department and, if necessary, emergency services.
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Prevent Spread: If it is safe to do so, try to prevent the spill from entering drains or

waterways.

Chemical Spill Response Workflow
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Caption: A logical workflow for responding to a chemical spill of 3-(Perfluorobutyl)propanol.
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Disposal:

All waste containing 3-(Perfluorobutyl)propanol must be treated as hazardous waste.[3]

Collect waste in a designated, clearly labeled, and sealed container.[3]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.

Dispose of the waste through a licensed professional waste disposal service in accordance

with all federal, state, and local regulations.[4] Evaporation is not an acceptable method of

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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